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Compound of Interest

Compound Name:
1-Chloro-1,2-dibromo-2-

fluoropropane

CAS No.: 885276-04-0

Cat. No.: B1451375

Get Quote

1-Chloro-1,2-dibromo-2-fluoropropane is a chiral halogenated propane featuring two

adjacent stereocenters (C1 and C2), each bearing multiple halogen substituents.[1] Such

molecules are of significant interest due to the complex interplay of steric and electronic effects

imparted by the different halogens (F, Cl, Br). These effects govern the molecule's

conformational preferences, reactivity, and spectroscopic properties.

Due to the challenges of synthesizing and isolating specific stereoisomers, in silico analysis via

quantum chemistry offers a powerful, predictive route to understanding its fundamental

characteristics before committing to extensive laboratory work. Quantum chemical calculations

allow us to determine a molecule's three-dimensional structure, vibrational frequencies

(correlating to its IR spectrum), and NMR chemical shifts from first principles.[2] This guide will

detail the necessary protocols to achieve these predictions with high fidelity.

Theoretical Foundations: Selecting the Right Tools
for the Job
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The accuracy of any quantum chemical prediction hinges on the chosen theoretical method

and basis set. For a molecule containing heavy elements like bromine and significant electron

correlation effects, a careful selection is paramount.

Density Functional Theory (DFT): The Workhorse Density Functional Theory (DFT) is the most

widely used method for electronic structure calculations in molecules of this size, offering an

excellent balance of computational cost and accuracy.[3] However, not all DFT functionals are

created equal, especially for systems with complex electronic features like halogen bonds or

significant dispersion interactions.

The B3LYP Functional: A common hybrid functional, B3LYP, often serves as a baseline.

However, it can exhibit systematic errors for halogen thermochemistry and may not

adequately capture non-covalent interactions.[3][4][5]

The M06 Suite: Functionals from the Minnesota suite, particularly M06-2X, are highly

recommended for main-group thermochemistry and systems where non-covalent

interactions are important.[6][7] M06-2X's high degree of non-local exchange makes it well-

suited for the types of interactions present in polyhalogenated alkanes.[8][9]

Dispersion-Corrected Functionals: Functionals like ωB97X-D include empirical corrections

for dispersion forces, which are critical for accurately modeling intramolecular interactions

that dictate conformational energies.[10]

Basis Sets: Describing the Electrons The basis set is the set of mathematical functions used to

build the molecular orbitals. For molecules containing multiple, highly electronegative halogens,

the choice is critical.

Pople Style vs. Correlation-Consistent Sets: While Pople-style basis sets like 6-311+G(d,p)

are common, the Dunning correlation-consistent basis sets, such as aug-cc-pVTZ, are

generally recommended for achieving high accuracy.[11][12]

The Importance of Augmentation (aug-): The "aug-" prefix indicates the addition of diffuse

functions.[13] These are crucial for describing the extended electron clouds of halogen

atoms and any potential anionic character, leading to more accurate energies and properties.

Relativistic Effects and ECPs for Bromine: For heavier elements like bromine, relativistic

effects on core electrons become significant. Using a basis set that replaces these core
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electrons with an Effective Core Potential (ECP), such as cc-pVTZ-PP, is a computationally

efficient way to account for these effects.[11][14]

For 1-chloro-1,2-dibromo-2-fluoropropane, a combination of the M06-2X functional with the

aug-cc-pVTZ basis set provides a robust and accurate level of theory. For bromine, using the

corresponding aug-cc-pVTZ-PP basis set with its ECP is advisable.

The Computational Workflow: From Structure to
Spectrum
The overall process involves a logical sequence of calculations. First, we must find the

molecule's most stable three-dimensional arrangement (its minimum energy geometry).

Second, we confirm this is a true minimum and calculate its vibrational properties. Finally, we

use this optimized geometry to predict other properties, such as NMR spectra.

Below is a diagram illustrating this comprehensive workflow.
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1. Input Preparation

2. Core Calculation

3. Validation & Analysis

4. Property Prediction

Build Initial 3D Structure
(e.g., Avogadro, GaussView)

Select Level of Theory
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- Basis Set (e.g., aug-cc-pVTZ)

Geometry Optimization
(Find Energy Minimum)

Input File

Frequency Calculation

Optimized Geometry

Verify Minimum
(Check for Imaginary Frequencies)

Vibrational Frequencies

Extract Thermochemical Data
(Zero-Point Energy, Enthalpy) Simulate IR Spectrum NMR Calculation

(GIAO Method)

If Valid Minimum

Predict ¹H, ¹³C, ¹⁹F NMR Shifts

Click to download full resolution via product page

Caption: A generalized workflow for quantum chemical property prediction.
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Table 1: Recommended Computational Parameters
Parameter Recommended Choice Rationale

Software Gaussian, ORCA

Industry-standard, feature-rich

quantum chemistry packages.

[15][16]

DFT Functional M06-2X

Superior performance for

main-group thermochemistry

and non-covalent interactions

common in halogenated

systems.[6][7]

Basis Set aug-cc-pVTZ

Provides a highly accurate

description of valence

electrons.[12] Diffuse functions

("aug-") are essential for

electronegative halogens.[13]

Bromine Basis aug-cc-pVTZ-PP

Uses an effective core

potential (PP) to account for

relativistic effects in the heavy

bromine atom efficiently.[11]

Solvation Model
PCM or SMD (e.g.,

Chloroform)

To simulate properties in

solution, a polarizable

continuum model is necessary

to account for solvent effects.

Experimental Protocols: Step-by-Step
Methodologies
The following protocols outline the key steps for performing the calculations using generalized

keywords common to software like Gaussian[17] or ORCA.[18]

Protocol 1: Geometry Optimization and Vibrational
Frequency Analysis
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This is the foundational calculation to determine the stable 3D structure of the molecule.

Construct Initial Geometry: Using a molecular editor such as GaussView[19] or Avogadro,

build an approximate 3D structure of a stereoisomer of 1-chloro-1,2-dibromo-2-
fluoropropane.

Prepare Input File: Create a text file specifying the calculation details. The essential

components are:

Route Section (Keywords):Opt Freq M062X/aug-cc-pVTZ SCRF=

(Solvent=Chloroform,PCM)

Opt: Requests a geometry optimization.

Freq: Requests a frequency calculation to be performed on the optimized geometry.

M062X/aug-cc-pVTZ: Specifies the desired functional and basis set. For bromine, a

mixed basis set approach specifying aug-cc-pVTZ-PP would be used.

SCRF: Specifies a self-consistent reaction field calculation for solvation.

Charge and Multiplicity: For a neutral, closed-shell molecule, this will be 0 1.

Molecular Specification: The Cartesian coordinates from Step 1.

Execute Calculation: Submit the input file to the quantum chemistry software (e.g., Gaussian,

ORCA).[20]

Validate the Output:

Confirm that the optimization converged successfully.

Crucially, inspect the frequency calculation results. A true energy minimum will have zero

imaginary frequencies. The presence of an imaginary frequency indicates a transition

state, and the geometry must be perturbed along that vibrational mode and re-optimized.

Extract the final optimized coordinates for use in subsequent calculations.
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Protocol 2: NMR Chemical Shift Prediction
This protocol uses the optimized geometry to predict the NMR spectrum.

Prepare Input File: Create a new input file using the optimized coordinates from Protocol 1.

Specify Route Section:NMR=GIAO M062X/aug-cc-pVTZ SCRF=(Solvent=Chloroform,PCM)

NMR=GIAO: This keyword requests the calculation of NMR shielding tensors using the

highly reliable Gauge-Independent Atomic Orbital (GIAO) method.[21]

Execute Calculation: Submit the input file to the software.

Analyze Output: The output will list the absolute isotropic shielding values (in ppm) for each

nucleus (¹H, ¹³C, ¹⁹F). To convert these to chemical shifts (δ), they must be referenced

against the shielding value of a standard compound (e.g., Tetramethylsilane, TMS)

calculated at the exact same level of theory.

δsample = σreference - σsample

Data Presentation and Interpretation
The computational output should be organized into clear, easily comparable tables.

Table 2: Predicted Structural Parameters for (1R,2S)-1-
Chloro-1,2-dibromo-2-fluoropropane (Illustrative)
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Parameter Atom 1 Atom 2 Calculated Value

Bond Length C1 Cl e.g., 1.78 Å

C1 Br1 e.g., 1.95 Å

C2 Br2 e.g., 1.96 Å

C2 F e.g., 1.39 Å

C1 C2 e.g., 1.54 Å

Bond Angle Cl C1 Br1

F C2 Br2

Dihedral Angle Cl C1 C2

Table 3: Predicted NMR Chemical Shifts (Illustrative)
Nucleus Atom Index

Calculated
Shielding (ppm)

Referenced Shift
(δ, ppm)

¹³C C1 e.g., 120.5 e.g., 63.5

C2 e.g., 105.2 e.g., 78.8

¹⁹F F1 e.g., 150.1 e.g., -135.0

¹H H (on C1) e.g., 26.8 e.g., 4.2

Note: Illustrative values are placeholders and must be replaced with actual calculation results.

Conclusion
This guide outlines a robust, state-of-the-art computational strategy for characterizing 1-chloro-
1,2-dibromo-2-fluoropropane. By employing DFT with the M06-2X functional and an

augmented, correlation-consistent basis set like aug-cc-pVTZ (with appropriate ECPs for

bromine), researchers can reliably predict the molecule's structural, vibrational, and NMR

properties. This in silico approach provides invaluable insights, guiding synthetic efforts and

aiding in the structural elucidation of complex chiral molecules, thereby accelerating the

research and development pipeline.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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